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Compound of Interest

Compound Name: Leucomycin V

Cat. No.: B1609385 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Leucomycin V

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and

chemical properties of Leucomycin V, a macrolide antibiotic. The information is presented to

be a valuable resource for researchers, scientists, and professionals involved in drug

development and related fields. This document includes tabulated quantitative data, detailed

experimental methodologies, and a visualization of the mechanism of action.

Core Physical and Chemical Properties
Leucomycin V is a member of the leucomycin complex, a group of macrolide antibiotics

produced by Streptomyces kitasatoensis. Its structure consists of a 16-membered lactone ring

glycosidically linked to a disaccharide moiety. The physical and chemical characteristics of

Leucomycin V are crucial for its formulation, delivery, and biological activity.

Data Presentation
The following tables summarize the key physical and chemical properties of Leucomycin V
and its closely related analogs. Due to the limited availability of specific experimental data for

Leucomycin V, values for related compounds are provided for comparative purposes.

Table 1: General Physical and Chemical Properties of Leucomycin V
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Property Value Source(s)

Molecular Formula C₃₅H₅₉NO₁₃ [1][2][3]

Molecular Weight 701.84 g/mol [1][2][3][4][5]

CAS Number 22875-15-6 [1][2][4][5]

Appearance
White to off-white crystalline

powder

Table 2: Solubility Profile of Leucomycin Analogs

Solvent Solubility Description Source(s)

Water
Limited solubility / Practically

insoluble
[6][7][8]

Methanol Soluble / Very soluble [6][7][8][9]

Ethanol Soluble / Very soluble [6][7][8][9]

Dimethyl Sulfoxide (DMSO) Soluble [6][7][8][10]

Dimethylformamide (DMF) Soluble [6][7][8]

Acetonitrile Very soluble [9]

Table 3: Estimated Melting Point of Leucomycin Analogs

Leucomycin Analog Melting Point (°C) Source(s)

Leucomycin A5 ~120 (decomposes) [11]

Leucomycin A6 136.5 [12]

Note: A specific melting point for Leucomycin V is not readily available in the cited literature.

The values for closely related analogs, Leucomycin A5 and A6, are provided as an estimation.

Mechanism of Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.pubcompare.ai/protocol/ndKpr4sBwGXEOges1H8C/
https://www.westlab.com/blog/measuring-melting-point
https://downloads.regulations.gov/EPA-HQ-OPPT-2022-0462-0021/attachment_13.pdf
https://www.pubcompare.ai/protocol/ndKpr4sBwGXEOges1H8C/
https://www.westlab.com/blog/measuring-melting-point
https://downloads.regulations.gov/EPA-HQ-OPPT-2022-0462-0021/attachment_13.pdf
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.pubcompare.ai/protocol/ndKpr4sBwGXEOges1H8C/
https://www.westlab.com/blog/measuring-melting-point
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.bioaustralis.com/product/leucomycin-a1/
https://toku-e.com/leucomycin-a5/
https://www.bioaustralis.com/product/leucomycin-complex/
https://www.bioaustralis.com/product/leucomycin-a1/
https://toku-e.com/leucomycin-a5/
https://www.bioaustralis.com/product/leucomycin-complex/
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Kitasamycin.pdf
https://www.bioaustralis.com/product/leucomycin-a1/
https://toku-e.com/leucomycin-a5/
https://www.bioaustralis.com/product/leucomycin-complex/
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Kitasamycin.pdf
https://www.bioaustralis.com/product/leucomycin-a1/
https://toku-e.com/leucomycin-a5/
https://www.bioaustralis.com/product/leucomycin-complex/
https://www.apexbt.com/downloader/document/C4182/Datasheet.pdf
https://www.bioaustralis.com/product/leucomycin-a1/
https://toku-e.com/leucomycin-a5/
https://www.bioaustralis.com/product/leucomycin-complex/
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Kitasamycin.pdf
https://labchem-wako.fujifilm.com/europe/product/detail/W01W0112-0630.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB11339814.aspx
https://www.benchchem.com/product/b1609385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Leucomycin V, like other macrolide antibiotics, exerts its antibacterial effect by inhibiting

protein synthesis in susceptible bacteria. This is achieved by binding to the 50S ribosomal

subunit, which interferes with the translocation step of polypeptide chain elongation.
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Mechanism of action of Leucomycin V.

Experimental Protocols
This section details the methodologies for determining the key physical and chemical

properties of Leucomycin V. These protocols are based on standard pharmaceutical analysis

techniques for macrolide antibiotics.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid Leucomycin V transitions

to a liquid.

Methodology:

Sample Preparation: A small amount of finely powdered, dry Leucomycin V is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[2][13][14][15][16]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.[2][13][15]

Heating: The sample is heated at a controlled rate, typically starting with a rapid ramp to a

temperature just below the expected melting point, followed by a slower ramp of 1-2 °C per

minute near the melting point.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1609385?utm_src=pdf-body
https://www.benchchem.com/product/b1609385?utm_src=pdf-body-img
https://www.benchchem.com/product/b1609385?utm_src=pdf-body
https://www.benchchem.com/product/b1609385?utm_src=pdf-body
https://www.benchchem.com/product/b1609385?utm_src=pdf-body
https://www.benchchem.com/product/b1609385?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.westlab.com/blog/measuring-melting-point
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: The sample is observed through a magnifying lens. The temperature at which

the first droplet of liquid appears is recorded as the start of the melting range. The

temperature at which the entire solid has transformed into a clear liquid is recorded as the

end of the melting range.[2][14]

Solubility Determination (Shake-Flask Method)
Objective: To determine the equilibrium solubility of Leucomycin V in various solvents.

Methodology:

Sample Preparation: An excess amount of Leucomycin V is added to a known volume of

the desired solvent (e.g., water, ethanol, DMSO) in a sealed flask.[1][3][4]

Equilibration: The flask is agitated in a constant temperature water bath or shaker for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[1][3][4][17]

Phase Separation: The suspension is filtered through a suitable membrane filter (e.g., 0.22

µm PTFE) or centrifuged to separate the undissolved solid from the saturated solution.[1][4]

Quantification: The concentration of Leucomycin V in the clear supernatant is determined

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection or Mass Spectrometry (MS).[1][4] A calibration curve is prepared

using standard solutions of known concentrations to quantify the amount of dissolved

Leucomycin V.

Spectral Analysis
Objective: To elucidate the molecular structure of Leucomycin V by analyzing the magnetic

properties of its atomic nuclei.

Methodology:

Sample Preparation: A small, precise amount of Leucomycin V is dissolved in a deuterated

solvent (e.g., CDCl₃, DMSO-d₆).

Data Acquisition: The sample is placed in an NMR spectrometer. Both ¹H NMR and ¹³C NMR

spectra are acquired. For complex molecules like macrolides, two-dimensional (2D) NMR
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experiments such as COSY, HSQC, and HMBC are often necessary for complete structural

assignment.[18][19][20][21]

Data Analysis: The chemical shifts (δ), coupling constants (J), and correlation peaks in the

2D spectra are analyzed to determine the connectivity of atoms and the overall structure of

the molecule.[20][21]

Objective: To determine the molecular weight and fragmentation pattern of Leucomycin V.

Methodology:

Sample Introduction: A dilute solution of Leucomycin V is introduced into the mass

spectrometer, typically using a soft ionization technique like Electrospray Ionization (ESI) to

prevent fragmentation of the parent molecule.[22][23][24]

Ionization: In the ESI source, the sample is nebulized and subjected to a high voltage,

creating charged droplets. As the solvent evaporates, charged molecular ions ([M+H]⁺ or

[M+Na]⁺) are formed.[23][24]

Mass Analysis: The ions are guided into a mass analyzer (e.g., quadrupole, time-of-flight)

which separates them based on their mass-to-charge ratio (m/z).

Detection and Analysis: The detector records the abundance of ions at each m/z value,

generating a mass spectrum. High-resolution mass spectrometry can provide a highly

accurate molecular weight, confirming the elemental composition. Tandem mass

spectrometry (MS/MS) can be used to induce fragmentation and provide structural

information.

Objective: To identify the functional groups present in the Leucomycin V molecule by

measuring the absorption of infrared radiation.

Methodology:

Sample Preparation: A small amount of solid Leucomycin V is mixed with potassium

bromide (KBr) and pressed into a thin pellet, or analyzed directly using an Attenuated Total

Reflectance (ATR) accessory.[25]
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Data Acquisition: The sample is placed in an FT-IR spectrometer, and an infrared spectrum is

recorded over a range of wavenumbers (typically 4000-400 cm⁻¹).

Data Analysis: The absorption bands in the spectrum are correlated with specific functional

groups (e.g., C=O, O-H, C-O, N(CH₃)₂) present in the molecule, providing a fingerprint of its

chemical structure.[25][26][27][28][29]

Conclusion
This technical guide provides a consolidated resource on the physical and chemical properties

of Leucomycin V. While specific experimental data for some properties of Leucomycin V
remain elusive, the information presented, including data from closely related analogs and

detailed experimental protocols, offers a robust foundation for researchers and drug

development professionals. The provided methodologies can be adapted to generate specific

data for Leucomycin V, aiding in its further development and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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